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Compound of Interest

Compound Name: Cycloundeca-1,5-diene

Cat. No.: B15435240

An In-depth Technical Guide to Cyclodeca-1,5-
diene

Note: Information regarding Cycloundeca-1,5-diene is not readily available in public chemical
databases. This guide will focus on the closely related and well-documented compound,
Cyclodeca-1,5-diene. It is presumed that this is the compound of interest for research and
development professionals.

Introduction

Cyclodeca-1,5-diene is a cyclic hydrocarbon with the molecular formula CioH1e.[1][2][3] It is a
ten-membered ring containing two double bonds at the 1 and 5 positions. This diene is a
versatile intermediate in organic synthesis, primarily due to the reactivity of its double bonds
and the conformational flexibility of the medium-sized ring. The stereochemistry of the double
bonds can vary, leading to different isomers such as (1Z,5Z)-cyclodeca-1,5-diene and
(1E,5E)-1,5-cyclodecadiene.[1] This document provides a comprehensive overview of the
physical and chemical properties of Cyclodeca-1,5-diene, along with detailed experimental
protocols for its synthesis and key reactions.

Physical and Chemical Properties

The properties of Cyclodeca-1,5-diene are summarized in the tables below. Data is provided for
the most common isomers where available.
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General Properties

Property Value Source

Molecular Formula CioH16 [1][2][3][4]

Molecular Weight 136.23 g/mol [1112113114]

IUPAC Name (12,52)-cyclodeca-1,5-diene [1]

CAS Number 1124-78-3 ((E,Z2)-isomer) [2][3]
Physical Properties

Property Value Source

Boiling Point Not available

Melting Point Not available

Density 1.328 g'/cm3 (for a derivative in 2]

crystalline form)

XLogP3 4.2 [1]

lonization Energy 8.90 eV [2]
Computed Properties

Property Value Source

Exact Mass 136.125200510 Da [1]

Monoisotopic Mass 136.125200510 Da [1]

Topological Polar Surface Area 0 A2

[1]

Heavy Atom Count 10

[1]

Complexity 104

[1]

Experimental Protocols

Synthesis of cis,cis-1,6-Cyclodecadiene
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A two-step synthesis for a related isomer, cis,cis-1,6-cyclodecadiene, starting from cis,cis-1,5-
cyclononadiene has been described. This method involves the formation of 1,2,6-
cyclodecatriene, followed by chemical reduction.

Step 1: Synthesis of 1,2,6-Cyclodecatriene

» Detailed experimental procedures for this step were not available in the searched literature.
Step 2: Reduction to cis,cis-1,6-Cyclodecadiene

e Reactants: 1,2,6-cyclodecatriene, sodium metal, liquid ammonia.

e Procedure: The reduction is carried out by dissolving the 1,2,6-cyclodecatriene in liquid
ammonia and adding sodium metal. The reaction progress is monitored by a color change.

o Work-up: Upon completion, the reaction is quenched, and the product is extracted with an
organic solvent. The solvent is then removed under reduced pressure to yield the desired
cis,cis-1,6-cyclodecadiene.

Hydroboration-Oxidation of 1,5-Cyclooctadiene (as a
model for Cyclodecadiene)

The hydroboration of cyclic dienes is a common method to introduce boron-containing
functional groups or to subsequently form diols. While a specific protocol for Cyclodeca-1,5-
diene was not detailed, the hydroboration of the similar 1,5-cyclooctadiene to form 9-
borabicyclo[3.3.1]nonane (9-BBN) is well-established and serves as a representative protocol.

Materials:

1,5-cyclooctadiene

Borane-dimethyl sulfide complex (BMS)

Anhydrous tetrahydrofuran (THF)

Sodium hydroxide solution

Hydrogen peroxide (30%)
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o Ethyl ether
Procedure:

 In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a
condenser, and a nitrogen inlet, place the 1,5-cyclooctadiene and anhydrous THF.

e Cool the flask in an ice bath.

o Slowly add the borane-dimethyl sulfide complex dropwise to the stirred solution over a period
of 5 minutes.

 After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature for 45 minutes.

e Quench the reaction by adding a few drops of water to hydrolyze any unreacted borane.

» For the oxidation step, add the sodium hydroxide solution, followed by the dropwise addition
of hydrogen peroxide over 10 minutes.

» Heat the mixture to reflux for one hour.
» After cooling to room temperature, extract the product with ethyl ether.

e Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure to obtain the crude diol.

Logical Workflow for Hydroboration-Oxidation
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Workflow for the hydroboration-oxidation of a cyclic diene.

Chemical Reactivity and Stability

Cyclodeca-1,5-diene exhibits reactivity typical of a cyclic diene. The double bonds can undergo
a variety of addition reactions, including hydrogenation, halogenation, epoxidation, and
hydroboration. The ten-membered ring structure allows for some conformational flexibility,
which can influence the stereochemical outcome of reactions. Transannular reactions, where a
reaction occurs between two non-adjacent atoms in the ring, are also a possibility in medium-
sized rings.

The stability of Cyclodeca-1,5-diene is generally good under standard conditions, though like
other dienes, it can be susceptible to oxidation and polymerization over time, especially in the
presence of light and air. It is advisable to store it in a cool, dark place under an inert
atmosphere.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a crucial tool for the characterization of Cyclodeca-1,5-diene and its
derivatives.

e 1H NMR: The proton NMR spectrum will show characteristic signals for the olefinic protons in
the region of 5-6 ppm. The signals for the allylic and other aliphatic protons will appear
further upfield. The coupling patterns can provide information about the stereochemistry of
the double bonds and the conformation of the ring.

e 13C NMR: The carbon NMR spectrum will show signals for the sp2-hybridized carbons of the
double bonds in the downfield region (typically 120-140 ppm) and the sp3-hybridized carbons
of the ring in the upfield region.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of Cyclodeca-1,5-diene, allowing for both
separation from other components in a mixture and identification based on its mass spectrum.
The NIST WebBook provides mass spectral data for the (E,Z)-isomer of 1,5-Cyclodecadiene.
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Analytical Workflow for GC-MS Analysis
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A typical workflow for the analysis of Cyclodeca-1,5-diene by GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
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